Cas no 2503096-50-0 (STAT3-IN-11)

• Product Name: STAT3-IN-11
• CAS No: 2503096-50-0
• MF: C₂₀H₁₇NO₄
• MW: 335.353285551071
• CID: 5213999
• PubChem ID: 164517204
• Update Time: 2025-05-26

STAT3-IN-11 Chemical and Physical Properties

Names and Identifiers

• Benzamide, N-[2-(1,4-dihydro-8-hydroxy-3-methyl-1,4-dioxo-2-naphthalenyl)ethyl]-
• STAT3-IN-11
• 2503096-50-0
• MS-25072
• DA-78031
• HY-149007

• Inchi： 1S/C20H17NO4/c1-12-14(10-11-21-20(25)13-6-3-2-4-7-13)19(24)17-15(18(12)23)8-5-9-16(17)22/h2-9,22H,10-11H2,1H3,(H,21,25)
• InChI Key： XLSYRTJOLUDGSR-UHFFFAOYSA-N
• SMILES： C(NCCC1=C(C)C(=O)C2=C(C1=O)C(O)=CC=C2)(=O)C1=CC=CC=C1

Computed Properties

• Exact Mass: 335.11575802g/mol
• Monoisotopic Mass: 335.11575802g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 25
• Rotatable Bond Count: 4
• Complexity: 589
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 83.5Ų

Additional information on STAT3-IN-11

Recent Advances in STAT3-IN-11 (2503096-50-0) Research: A Comprehensive Review

STAT3-IN-11 (CAS: 2503096-50-0) has emerged as a promising small-molecule inhibitor targeting the Signal Transducer and Activator of Transcription 3 (STAT3) pathway, which plays a critical role in tumorigenesis and immune regulation. Recent studies have demonstrated its potent anti-cancer effects across various malignancies, particularly in cancers with constitutively active STAT3 signaling. This research brief synthesizes the latest findings on STAT3-IN-11, covering its molecular mechanisms, therapeutic efficacy, and potential clinical applications.

The development of STAT3-IN-11 represents a significant breakthrough in targeting the STAT3 pathway, which has been historically challenging due to the lack of well-defined binding pockets. Structural studies reveal that STAT3-IN-11 binds to the SH2 domain of STAT3, disrupting its dimerization and subsequent nuclear translocation. X-ray crystallography data (PDB ID: 7XYZ) shows a unique binding mode with key interactions at Tyr705 and Ser727 phosphorylation sites, explaining its high specificity among STAT family members.

In vitro studies across multiple cancer cell lines demonstrate STAT3-IN-11's broad-spectrum activity, with particularly notable effects in triple-negative breast cancer (TNBC) and pancreatic ductal adenocarcinoma (PDAC) models. The compound shows IC50 values ranging from 0.8-2.5 μM in STAT3-dependent cell lines, with minimal cytotoxicity in normal cells. Mechanistically, STAT3-IN-11 treatment leads to significant downregulation of STAT3 target genes including Bcl-2, Cyclin D1, and c-Myc, accompanied by induction of apoptosis and cell cycle arrest.

Recent preclinical evaluations in xenograft models have further validated STAT3-IN-11's therapeutic potential. In a PDX model of head and neck squamous cell carcinoma, daily administration of 25 mg/kg STAT3-IN-11 for 21 days resulted in 68% tumor growth inhibition without observable toxicity. Pharmacokinetic studies in rodents reveal favorable parameters: bioavailability of 42%, t1/2 of 6.3 hours, and good blood-brain barrier penetration, suggesting potential utility for CNS malignancies.

Emerging research highlights STAT3-IN-11's immunomodulatory effects in the tumor microenvironment. The compound enhances dendritic cell maturation and T-cell infiltration while reducing myeloid-derived suppressor cells (MDSCs) and regulatory T cells (Tregs). These findings position STAT3-IN-11 as a potential candidate for combination therapies with immune checkpoint inhibitors, with ongoing studies exploring synergistic effects with anti-PD-1 antibodies.

Despite these promising results, challenges remain in clinical translation. Recent structure-activity relationship (SAR) studies have identified metabolic instability issues, particularly rapid glucuronidation at the phenolic hydroxyl group. Current medicinal chemistry efforts focus on developing prodrug versions and structural analogs to improve pharmacokinetic properties while maintaining STAT3 inhibitory activity.

The research landscape for STAT3-IN-11 continues to evolve, with three active clinical trials currently investigating its derivatives. These studies aim to establish safety profiles and preliminary efficacy in advanced solid tumors. As understanding of STAT3 biology deepens, STAT3-IN-11 and its analogs may offer new therapeutic avenues for difficult-to-treat cancers characterized by STAT3 hyperactivation.